Cas no 1353959-13-3 (2-[Cyclopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol)

2-[Cyclopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol is a tertiary amine derivative featuring a cyclopropyl and piperidinylmethyl substitution. Its unique structure, combining a cyclic amine and an ethanol moiety, makes it a versatile intermediate in organic synthesis, particularly for the development of pharmacologically active compounds. The cyclopropyl group enhances steric and electronic properties, while the piperidine ring contributes to conformational rigidity, potentially improving binding affinity in target interactions. This compound is valuable in medicinal chemistry for its potential as a building block in the synthesis of CNS-targeting agents or receptor modulators. Its stability and functional group compatibility further support its utility in multi-step synthetic routes.

2-[Cyclopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol structure

1353959-13-3 structure

Product Name:2-[Cyclopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol

CAS No:1353959-13-3

MF:C₁₂H₂₄N₂O

MW:212.331763267517

CID:2156382

Update Time:2025-07-01

2-[Cyclopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

- 2-[Cyclopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol
- 2-(Cyclopropyl((1-methylpiperidin-2-yl)methyl)amino)ethanol
- AM92921
- 2-[Cyclopropyl-(1-methylpiperidin-2-ylmethyl)amino]ethanol
- Inchi： 1S/C12H24N2O/c1-13-7-3-2-4-12(13)10-14(8-9-15)11-5-6-11/h11-12,15H,2-10H2,1H3
- InChI Key： QFTNTAZVTSIJPJ-UHFFFAOYSA-N
- SMILES： OCCN(CC1CCCCN1C)C1CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 194
Topological Polar Surface Area: 26.7

Experimental Properties

Color/Form: NA
Density: 1.1±0.1 g/cm3
Boiling Point: 326.0±12.0 °C at 760 mmHg
Flash Point: 233.9±25.9 °C

2-[Cyclopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

2-[Cyclopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	082550-500mg	2-[Cyclopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol	1353959-13-3		500mg	￡694.00	2022-03-01
Chemenu	CM496925-1g	2-(Cyclopropyl((1-methylpiperidin-2-yl)methyl)amino)ethanol	1353959-13-3	97%	1g	$1378	2022-09-03

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Additional information on 2-[Cyclopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol

Introduction to 2-[Cyclopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol (CAS No: 1353959-13-3)

The compound 2-[Cyclopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol, identified by the CAS number 1353959-13-3, is a versatile organic molecule with significant applications in various fields of chemistry and pharmacology. This compound, often referred to as cyclopropyl-(1-methyl-piperidin-2-ylmethyl)-ethanol, has garnered attention due to its unique structural properties and potential for use in drug development and material science.

The molecular structure of this compound is characterized by the presence of a cyclopropane ring, a piperidine moiety, and an ethanol group, all interconnected through an amino linkage. The cyclopropyl group contributes to the molecule's rigidity and stability, while the piperidine ring provides a flexible framework for potential interactions with biological targets. The ethanol group introduces hydrophilic properties, enhancing the compound's solubility in aqueous environments.

Recent studies have highlighted the importance of such molecules in drug design, particularly in the development of bioactive agents with enhanced pharmacokinetic profiles. Researchers have explored the role of cyclopropyl-containing compounds in modulating enzyme activity and receptor binding, making them promising candidates for therapeutic interventions.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and amine alkylation reactions. The optimization of these steps has been a focus of recent research, with scientists aiming to improve yield and purity while minimizing environmental impact.

The application of this compound extends beyond pharmacology into materials science, where its unique physical properties make it suitable for use in polymer synthesis and surface modification techniques. Its ability to form stable bonds with other molecules has been leveraged in the creation of advanced materials with tailored functionalities.

As per the latest research findings, this compound has shown potential in inhibiting certain enzymes associated with neurodegenerative diseases, suggesting its role in future drug discovery efforts. Additionally, its compatibility with various analytical techniques has facilitated its use in biochemical assays and structural elucidation studies.

In conclusion, 2-[Cyclopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol (CAS No: 1353959-13-3) stands out as a significant molecule with diverse applications and promising research avenues. Its structural features and functional groups make it a valuable asset in both academic and industrial settings.